Cas no 508241-69-8 (Acetic acid, (2-chloro-4-fluoro-5-nitrophenoxy)-, methyl ester)

• Product Name: Acetic acid, (2-chloro-4-fluoro-5-nitrophenoxy)-, methyl ester
• CAS No: 508241-69-8
• MF: C₉H₇ClFNO₅
• MW: 263.606985330582
• CID: 4011427
• PubChem ID: 86219130
• Update Time: 2025-04-22

Acetic acid, (2-chloro-4-fluoro-5-nitrophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (2-chloro-4-fluoro-5-nitrophenoxy)-, methyl ester
• Methyl 2-(2-chloro-4-fluoro-5-nitrophenoxy)acetate
• DTXSID401229170
• 508241-69-8

• Inchi： 1S/C9H7ClFNO5/c1-16-9(13)4-17-8-3-7(12(14)15)6(11)2-5(8)10/h2-3H,4H2,1H3
• InChI Key： LSDJMFSPHMAZAD-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1OCC(=O)OC)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 262.9996782Da
• Monoisotopic Mass: 262.9996782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.4Ų